Cas no 873553-06-1 (Cytidine, 2'-deoxy-2'-(fluoromethylene)-N-(1-oxobutyl)-, (2'E)-)

Cytidine, 2'-deoxy-2'-(fluoromethylene)-N-(1-oxobutyl)-, (2'E)- structure
873553-06-1 structure
Product Name:Cytidine, 2'-deoxy-2'-(fluoromethylene)-N-(1-oxobutyl)-, (2'E)-
CAS No:873553-06-1
MF:C14H18FN3O5
MW:327.308227062225
CID:1879162
PubChem ID:71413083
Update Time:2025-04-21

Cytidine, 2'-deoxy-2'-(fluoromethylene)-N-(1-oxobutyl)-, (2'E)- Chemical and Physical Properties

Names and Identifiers

    • Cytidine, 2'-deoxy-2'-(fluoromethylene)-N-(1-oxobutyl)-, (2'E)-
    • N-[1-[(2R,4S,5R)-3-(fluoromethylidene)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxopyrimidin-4-yl]butanamide
    • N-Butanoyl-2'-deoxy-2'-(fluoromethylidene)cytidine
    • DTXSID70832613
    • 873553-06-1
    • Inchi: 1S/C14H18FN3O5/c1-2-3-11(20)16-10-4-5-18(14(22)17-10)13-8(6-15)12(21)9(7-19)23-13/h4-6,9,12-13,19,21H,2-3,7H2,1H3,(H,16,17,20,22)/t9-,12+,13-/m1/s1
    • InChI Key: NRKDNBKQRSOWOA-JIMOISOXSA-N
    • SMILES: FC=C1[C@H](N2C(N=C(C=C2)NC(CCC)=O)=O)O[C@H](CO)[C@H]1O

Computed Properties

  • Exact Mass: 327.12304885Da
  • Monoisotopic Mass: 327.12304885Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 575
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: -1.2
  • Topological Polar Surface Area: 111Ų

Cytidine, 2'-deoxy-2'-(fluoromethylene)-N-(1-oxobutyl)-, (2'E)- Related Literature

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